Cas no 2034605-60-0 (3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione
• CAS No: 2034605-60-0
• MF: C₁₇H₂₇N₃O₅
• MW: 353.41338467598
• CID: 6142866
• PubChem ID: 92130675
• Update Time: 2025-07-20

3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione
• 3-(2-methoxyethyl)-1-(1-(tetrahydro-2H-pyran-4-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione
• F6529-6596
• 3-(2-methoxyethyl)-1-[1-(oxane-4-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• AKOS026695788
• 2034605-60-0

• Inchi： 1S/C17H27N3O5/c1-24-11-8-19-15(21)12-20(17(19)23)14-2-6-18(7-3-14)16(22)13-4-9-25-10-5-13/h13-14H,2-12H2,1H3
• InChI Key： ALZDVUGQBIIVSD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(N1CCC(CC1)N1C(N(CCOC)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 353.19507097g/mol
• Monoisotopic Mass: 353.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione

Recent Advances in the Study of 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione (CAS: 2034605-60-0)

The compound 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione (CAS: 2034605-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vitro and in vivo studies are underway to validate these findings.

Another significant aspect of recent research has been the optimization of the synthetic route for this compound. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, structural analogs of 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione are being explored to enhance its therapeutic efficacy and reduce potential side effects.

Pharmacokinetic studies have also been a focal point, with recent findings indicating favorable absorption and distribution profiles. The compound's stability in various physiological conditions has been assessed, and initial results suggest that it has a half-life conducive to once-daily dosing. These properties are essential for its development as a viable therapeutic agent. However, further studies are needed to fully understand its metabolism and excretion pathways.

In conclusion, the compound 3-(2-methoxyethyl)-1-1-(oxane-4-carbonyl)piperidin-4-ylimidazolidine-2,4-dione (CAS: 2034605-60-0) represents a promising candidate for drug development, with potential applications in inflammatory diseases and beyond. Ongoing research aims to address remaining questions regarding its safety, efficacy, and mechanism of action, paving the way for future clinical trials. The scientific community remains optimistic about its prospects, and continued investment in this area is expected to yield significant breakthroughs in the near future.